Cas no 2227835-70-1 ((3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic acid)
(3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- (3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic acid
- EN300-1759737
- (3R)-3-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propanoic acid
- 2227835-70-1
-
- Inchi: 1S/C8H11NO4S/c1-13-3-7-9-5(4-14-7)6(10)2-8(11)12/h4,6,10H,2-3H2,1H3,(H,11,12)/t6-/m1/s1
- InChI Key: NUCOUEBPIYTHDL-ZCFIWIBFSA-N
- SMILES: S1C=C([C@@H](CC(=O)O)O)N=C1COC
Computed Properties
- Exact Mass: 217.04087901g/mol
- Monoisotopic Mass: 217.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 108Ų
(3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1759737-0.05g |
(3R)-3-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propanoic acid |
2227835-70-1 | 0.05g |
$1912.0 | 2023-09-20 | ||
| Enamine | EN300-1759737-0.1g |
(3R)-3-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propanoic acid |
2227835-70-1 | 0.1g |
$2002.0 | 2023-09-20 | ||
| Enamine | EN300-1759737-0.25g |
(3R)-3-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propanoic acid |
2227835-70-1 | 0.25g |
$2093.0 | 2023-09-20 | ||
| Enamine | EN300-1759737-0.5g |
(3R)-3-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propanoic acid |
2227835-70-1 | 0.5g |
$2185.0 | 2023-09-20 | ||
| Enamine | EN300-1759737-1.0g |
(3R)-3-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propanoic acid |
2227835-70-1 | 1g |
$2276.0 | 2023-06-03 | ||
| Enamine | EN300-1759737-2.5g |
(3R)-3-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propanoic acid |
2227835-70-1 | 2.5g |
$4458.0 | 2023-09-20 | ||
| Enamine | EN300-1759737-5.0g |
(3R)-3-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propanoic acid |
2227835-70-1 | 5g |
$6597.0 | 2023-06-03 | ||
| Enamine | EN300-1759737-10.0g |
(3R)-3-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propanoic acid |
2227835-70-1 | 10g |
$9781.0 | 2023-06-03 | ||
| Enamine | EN300-1759737-1g |
(3R)-3-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propanoic acid |
2227835-70-1 | 1g |
$2276.0 | 2023-09-20 | ||
| Enamine | EN300-1759737-5g |
(3R)-3-hydroxy-3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propanoic acid |
2227835-70-1 | 5g |
$6597.0 | 2023-09-20 |
(3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic acid Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on (3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic acid
Introduction to (3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic Acid (CAS No. 2227835-70-1)
(3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic acid is a specialized organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227835-70-1, belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities. The intricate arrangement of functional groups within its molecular framework makes it a promising candidate for further exploration in medicinal chemistry.
The structural features of (3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic acid include a chiral center at the 3-position, which contributes to its stereochemical complexity. This chirality is often exploited in drug design to enhance specificity and efficacy. The presence of both hydroxyl and methoxymethyl groups further adds to its reactivity, making it a versatile scaffold for chemical modifications. These attributes have positioned this compound as a subject of intense interest among researchers aiming to develop novel therapeutic agents.
In recent years, advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of bioactive molecules. The thiazole core is particularly noteworthy due to its prevalence in natural products and pharmacologically active compounds. For instance, thiazole derivatives have been implicated in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. The specific configuration of (3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic acid may contribute to its unique pharmacological profile, making it a valuable tool for studying enzyme inhibition and receptor binding.
One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The precise stereochemistry encoded by the (R) configuration at the 3-position suggests that it may interact selectively with biological targets, thereby minimizing off-target effects. This is particularly important in drug discovery, where selectivity is often a critical determinant of a compound's therapeutic potential. Researchers are currently exploring its interactions with enzymes such as kinases and phosphodiesterases, which are known to be involved in numerous disease pathways.
The methoxymethyl group in the molecule introduces an additional layer of complexity, influencing both its solubility and metabolic stability. These properties are crucial for determining how the compound behaves within biological systems. For example, solubility can affect drug absorption and distribution, while metabolic stability can influence its duration of action. By carefully modulating these functional groups, scientists can fine-tune the pharmacokinetic properties of (3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic acid to optimize its therapeutic efficacy.
Recent studies have highlighted the importance of thiazole derivatives in addressing unmet medical needs. For instance, modifications to the thiazole core have led to the discovery of compounds with improved bioavailability and reduced toxicity. The work done by several research groups has demonstrated that subtle changes in the molecular structure can significantly alter biological activity. This underscores the need for detailed structural analysis and functional characterization when developing new drugs.
The synthesis of (3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters requires precise control over reaction conditions to ensure high enantiomeric purity. However, advances in asymmetric synthesis have made it possible to construct complex molecules with high fidelity. Techniques such as chiral auxiliaries and transition-metal catalysis have been particularly effective in achieving this goal.
In addition to its synthetic challenges, this compound offers a rich ground for mechanistic investigations. Understanding how it interacts with biological targets at the molecular level can provide insights into drug design principles that transcend individual compounds. Such knowledge is invaluable for developing next-generation therapeutics that are both effective and safe.
The broader context of thiazole derivatives in medicinal chemistry is marked by their versatility and broad spectrum of activity. Researchers continue to uncover new biological functions associated with these molecules, suggesting that they remain underexplored despite their long history of study. The emergence of computational methods has further accelerated the discovery process by enabling virtual screening and de novo design approaches.
The future prospects for (3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic acid are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action and identify new targets for intervention. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical reality.
In conclusion, (3R)-3-hydroxy-3-2-(methoxymethyl)-1,3-thiazol-4-ylpropanoic acid (CAS No. 2227835-70-1) represents an exciting opportunity for innovation in pharmaceutical research. Its complex structure and diverse functional groups make it a rich scaffold for drug discovery efforts aimed at addressing various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.
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